Cas no 66422-18-2 (1,1-bis(4-hydroxyphenyl)-2-phenylethylene)

• Product Name: 1,1-bis(4-hydroxyphenyl)-2-phenylethylene
• CAS No: 66422-18-2
• MF: C₂₀H₁₆O₂
• MW: 288.339845657349
• CID: 963983
• PubChem ID: 3017674
• Update Time: 2025-04-19

1,1-bis(4-hydroxyphenyl)-2-phenylethylene Chemical and Physical Properties

Names and Identifiers

• 1,1-bis(4-hydroxyphenyl)-2-phenylethylene
• 4-[1-(4-hydroxyphenyl)-2-phenylethenyl]phenol
• 4,4'-(2-Phenylethene-1,1-diyl)diphenol
• phenol, 4,4'-(2-phenylethenylidene)bis-
• Phenol, 4,4'-(phenylethenylidene)bis-
• PD181970
• K4MMB2J798
• 66422-18-2
• BDBM50023749
• Q27455663
• DTXSID40985089
• 4-[1-(4-hydroxyphenyl)-2-phenylvinyl]phenol
• 4-(1,2-diphenyl-vinyl)-phenol
• 1,1-bis(4-hydroxyphenyl)-2-phenylethene
• CHEMBL415864
• SCHEMBL641985
• Bhpe-1,1
• UNII-K4MMB2J798
• 5DJ
• 4-(1-(4-HYDROXYPHENYL)-2-PHENYL-ETHENYL)PHENOL

• Inchi： 1S/C20H16O2/c21-18-10-6-16(7-11-18)20(14-15-4-2-1-3-5-15)17-8-12-19(22)13-9-17/h1-14,21-22H
• InChI Key： CKNFKDYCAQZYBQ-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1)/C(=C\C1C=CC=CC=1)/C1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 288.11508
• Monoisotopic Mass: 288.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• Density: 1.222
• Boiling Point: 438.1°C at 760 mmHg
• Flash Point: 203.3°C
• Refractive Index: 1.692
• PSA: 40.46